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Introduction
Cinnamyl propionate is a versatile aromatic ester prized in the fragrance industry for its

complex and multifaceted scent profile.[1][2] It is a valuable component in a wide array of

scented products, from fine fragrances to personal care items.[3][4] This document provides

detailed application notes and experimental protocols for researchers, scientists, and drug

development professionals interested in the use and evaluation of cinnamyl propionate in

perfumery.

Odor Profile: Cinnamyl propionate possesses a sweet, warm, and balsamic character with

distinct floral and fruity notes.[5] It is often described as having hints of cinnamon, bubble gum,

and grape soda.[5][6] Its complex aroma allows it to be used to add warmth to floral

compositions, introduce fruity-spicy characteristics to oriental fragrances, and enhance honey

and amber accords.[5]

Quantitative Data
The following tables summarize key quantitative data for cinnamyl propionate, crucial for

formulation and experimental design.

Table 1: Physicochemical Properties of Cinnamyl Propionate
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Property Value Reference

Molecular Formula C₁₂H₁₄O₂ [2][7]

Molecular Weight 190.24 g/mol [2][7]

CAS Number 103-56-0 [2][7]

Appearance Colorless to pale yellow liquid [2]

Specific Gravity 1.030 - 1.033 @ 25°C [8]

Refractive Index 1.531 - 1.534 @ 20°C [8]

Boiling Point 288 - 289 °C @ 760 mmHg [8]

Vapor Pressure 0.001 mmHg @ 25°C (est.) [8]

Flash Point > 110 °C [8]

Solubility

Soluble in alcohol and fixed

oils; Insoluble in water,

propylene glycol, and glycerin.

[1]

Table 2: Olfactory and Performance Characteristics

Parameter Description Reference

Odor Description
Fruity, sweet, balsamic, floral,

spicy.
[9][10]

Longevity on Smelling Strip > 180 hours [6]

Substantivity Medium [8]

Recommended Usage Level in

Fragrance Concentrate
Up to 8.0% [8]

Experimental Protocols
Sensory Evaluation Protocol: Descriptive Analysis of
Cinnamyl Propionate
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This protocol outlines a method for the sensory evaluation of cinnamyl propionate to

characterize its odor profile over time.

Objective: To quantitatively describe the odor characteristics of cinnamyl propionate at

different time intervals.

Materials:

Cinnamyl propionate (high purity)

Ethanol (perfumer's grade, odorless)

Smelling strips (blotters)

Glass beakers

Pipettes

Controlled environment sensory booth with adequate ventilation.[11]

Procedure:

Sample Preparation: Prepare a 10% solution of cinnamyl propionate in ethanol.

Panelist Selection: Select a panel of at least 10 trained sensory assessors. Panelists should

be screened for their ability to perceive and describe a range of odorants.[11]

Evaluation:

Dip a smelling strip into the 10% cinnamyl propionate solution for 2 cm and allow the

ethanol to evaporate for 30 seconds.

Present the smelling strip to the panelists in the sensory booth.

Panelists evaluate the odor at the following time points: initial (after 30 seconds), 30

minutes, 1 hour, 4 hours, and 24 hours.
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At each time point, panelists rate the intensity of the predefined sensory attributes on a

scale from 0 (not perceptible) to 10 (very strong).

Data Analysis: Calculate the mean intensity scores for each attribute at each time point. The

results can be visualized using a spider web diagram or a bar chart to represent the

evolution of the scent profile.

Predefined Sensory Attributes for Cinnamyl Propionate:

Sweet

Fruity (Grape/Plum)

Balsamic

Spicy (Cinnamon-like)

Floral

Waxy

Green

Stability Testing Protocol: Accelerated Aging in a Fine
Fragrance Base
This protocol describes an accelerated stability test to evaluate the performance of cinnamyl
propionate in a typical fine fragrance formulation.[9]

Objective: To assess the stability of cinnamyl propionate in a fine fragrance base under

accelerated aging conditions (elevated temperature).

Materials:

Cinnamyl propionate

Fine fragrance base (e.g., 80% ethanol, 15% deionized water, 5% other fragrance

components)
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Glass vials with airtight caps

Oven capable of maintaining a constant temperature of 45°C

Gas Chromatography-Mass Spectrometry (GC-MS) instrument

Procedure:

Sample Preparation:

Prepare a control sample of the fine fragrance base without cinnamyl propionate.

Prepare a test sample by adding a known concentration of cinnamyl propionate (e.g.,

2%) to the fine fragrance base.

Prepare multiple aliquots of both control and test samples in sealed glass vials.

Storage Conditions:

Store one set of control and test samples at room temperature (25°C) in the dark (real-

time control).

Place another set of control and test samples in an oven at 45°C (accelerated aging).[12]

Evaluation:

At specified time intervals (e.g., 0, 1, 2, 4, and 8 weeks), remove one vial of each sample

from both storage conditions.

Allow the samples to equilibrate to room temperature.

Visually inspect the samples for any changes in color or clarity.

Conduct a sensory evaluation of the odor profile by a trained panel, comparing the aged

samples to the fresh samples.

Perform GC-MS analysis to quantify the concentration of cinnamyl propionate and

identify any degradation products.
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Data Analysis: Compare the sensory and analytical data of the aged samples to the initial

samples and the real-time controls. A significant change in odor profile or a decrease in the

concentration of cinnamyl propionate indicates instability.

Substantivity on Fabric Protocol: Headspace Analysis
This protocol details a method to quantify the substantivity of cinnamyl propionate on fabric, a

key performance indicator for laundry care fragrances.[13][14]

Objective: To measure the amount of cinnamyl propionate that remains on fabric after a

washing and drying cycle using headspace gas chromatography.

Materials:

Cinnamyl propionate

Unfragranced liquid laundry detergent

Cotton swatches (e.g., 10 cm x 10 cm)

Washing machine

Dryer

Headspace vials

Gas Chromatography with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-

MS)

Procedure:

Washing Cycle:

Prepare a wash solution by adding a standard dose of unfragranced detergent to the

washing machine.

Add a known amount of cinnamyl propionate to the wash water.

Place the cotton swatches in the washing machine and run a standard wash cycle.
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Drying:

After the wash cycle, dry the fabric swatches in a dryer until they are completely dry.

Headspace Analysis:

Cut a small, precise piece of the dried fabric swatch and place it in a headspace vial.

Seal the vial and incubate it at a specific temperature (e.g., 60°C) for a set amount of time

to allow the volatile compounds to partition into the headspace.

Analyze the headspace gas using GC-FID or GC-MS to quantify the concentration of

cinnamyl propionate.

Data Analysis: The concentration of cinnamyl propionate detected in the headspace is

directly proportional to its substantivity on the fabric. This can be compared across different

fragrance materials or formulation variables.

Signaling Pathways and Experimental Workflows
Olfactory Signal Transduction Pathway
The perception of odorants like cinnamyl propionate begins with the interaction of the

molecule with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the

nasal epithelium.[1][3] This interaction initiates a G-protein coupled signaling cascade. While

the specific olfactory receptor for cinnamyl propionate has not been definitively identified,

research has shown that the related molecule, propionate, can activate the human olfactory

receptor OR51E2.[15][16]
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Caption: Olfactory Signal Transduction Pathway for an Odorant.

Experimental Workflow for Sensory Analysis
The following diagram illustrates a typical workflow for conducting a descriptive sensory

analysis of a fragrance material.
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Input Variables:
- Cinnamyl Propionate Conc.

- Detergent Base
- Fabric Type

Process:
1. Washing
2. Rinsing
3. Drying

Measurement:
Headspace GC-MS Analysis

Output:
Substantivity

(Concentration on Fabric)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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